N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H16BrN3O6S/c1-25-13-6-9(7-14(26-2)15(13)27-3)16(22)20-17(28)19-12-5-4-10(21(23)24)8-11(12)18/h4-8H,1-3H3,(H2,19,20,22,28)
• InChI Key: YXNWEFZZIWMWCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])Br
• Molecular Formula: C17H16BrN3O6S
• Molecular Weight: 470.3 g/mol

Description

N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide is a complex organic compound that features a combination of bromine, nitro, and methoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide typically involves multi-step organic reactions. One common approach is to start with the nitration of a brominated aromatic compound, followed by amination and subsequent coupling with a thioamide derivative. The reaction conditions often require the use of strong acids, bases, and catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of industrial-grade reagents and solvents, along with stringent quality control measures, is essential to achieve the desired specifications.

Chemical Reactions Analysis

Types of Reactions

N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide can undergo various types of chemical reactions, including:

Oxidation: The nitro group can be further oxidized under strong oxidative conditions.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The bromine atom can be substituted with other nucleophiles in the presence of appropriate catalysts.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of corresponding amines.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide involves its interaction with specific molecular targets. The nitro and bromine groups can participate in various biochemical pathways, potentially leading to the inhibition of enzymes or disruption of cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-4-nitroaniline
• 4-Bromo-2-nitrophenol
• 2-Chloro-4-nitroaniline

Uniqueness

N-[(2-bromo-4-nitrophenyl)carbamothioyl]-3,4,5-trimethoxybenzamide is unique due to the presence of both bromine and nitro groups along with a thioamide linkage. This combination of functional groups imparts distinct chemical reactivity and potential biological activity, setting it apart from other similar compounds.